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Compound of Interest

Compound Name: Ciprofibrate D6

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Ciprofibrate D6, a deuterated internal
standard essential for the accurate quantification of the lipid-lowering agent ciprofibrate in
complex biological matrices. This document outlines commercially available sources, their
purity specifications, and a detailed experimental protocol for its application in liquid
chromatography-tandem mass spectrometry (LC-MS/MS).

Introduction to Ciprofibrate D6

Ciprofibrate D6 is a stable isotope-labeled version of ciprofibrate, where six hydrogen atoms
have been replaced with deuterium. This modification results in a compound that is chemically
identical to ciprofibrate but has a higher molecular weight. Its primary application is as an
internal standard in bioanalytical methods, such as LC-MS/MS, for the precise quantification of
ciprofibrate.[1] The use of a deuterated internal standard is considered the gold standard in
guantitative mass spectrometry as it co-elutes with the analyte and experiences similar matrix
effects and ionization suppression or enhancement, thereby correcting for variations during
sample preparation and analysis.

Ciprofibrate D6: Suppliers and Purity Specifications

The selection of a high-purity and well-characterized internal standard is critical for the
development of robust and reproducible analytical methods. Several suppliers offer
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Ciprofibrate D6, with purity being a key specification. The following table summarizes the

information from various commercial sources.

Molecular
. Molecular . .
Supplier CAS Number Weight (g/mol  Stated Purity
Formula
)
Cayman >99% deuterated
] 2070015-05-1 C13HsDeCl203 295.2
Chemical forms (di-de)[2]
Achemtek 2070015-05-1 C13H14Cl203 295.19 98+%][3]
99%+ deuterated
CP Lab Safety 2070015-05-1 C13HsDeCl203 295.1914
forms (di-de)[4]
Axios Research 2070015-05-1 C13HsDsCl203 295.2 Not specified
Certificate of
Simson Pharma ) ) ) Analysis
o Not Available Not Available Not Available ] )
Limited provided with
purchase[5]
High-quality
LGC Standards Not Available Not Available Not Available reference
standard
Deuterium-
labeled analog
Veeprho 2070015-05-1 Not specified Not specified for analytical and
pharmacokinetic
research
BioOrganics Not Available C13HsDeCl203 327.23 >98%
Pharmaffiliates 2070015-05-1 C13HsDsCl203 295.19 Not specified
Acanthus ) .. .
Not Available C13HsDsCl203 Not specified Not specified
Research

Note: Researchers should always obtain a lot-specific Certificate of Analysis (CoA) from the

supplier for detailed purity information and characterization data.

© 2025 BenchChem. All rights reserved.

2/7

Tech Support


https://www.benchchem.com/product/b3415454?utm_src=pdf-body
https://www.caymanchem.com/product/33917/ciprofibrate-d6
https://www.achemtek.com/products/ard11056d6
https://www.calpaclab.com/ciprofibrate-d6-99-deuterated-forms-d1-d6-c13h8cl2d6o3-1-mg/aab-aa01eomh-1mg
https://www.simsonpharma.com/us/product/ciprofibrate-d6
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3415454?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Experimental Protocol: Quantification of
Ciprofibrate in Human Plasma using Ciprofibrate D6
by LC-MS/MS

This section provides a detailed methodology for the quantification of ciprofibrate in human
plasma. This protocol is adapted from established bioanalytical methods for ciprofibrate and
incorporates Ciprofibrate D6 as the internal standard.

Materials and Reagents

o Ciprofibrate analytical standard

Ciprofibrate D6 internal standard

HPLC-grade methanol, acetonitrile, and water

Formic acid

Human plasma (with anticoagulant, e.g., K2zEDTA)

Solid-phase extraction (SPE) cartridges (e.g., Oasis HLB)

Preparation of Stock and Working Solutions

o Ciprofibrate Stock Solution (1 mg/mL): Accurately weigh and dissolve ciprofibrate in
methanol.

o Ciprofibrate D6 Internal Standard Stock Solution (1 mg/mL): Accurately weigh and dissolve
Ciprofibrate D6 in methanol.

o Ciprofibrate Working Solutions: Serially dilute the ciprofibrate stock solution with a 50:50
methanol:water mixture to prepare calibration standards and quality control (QC) samples at
various concentrations.

« Ciprofibrate D6 Working Solution (100 ng/mL): Dilute the Ciprofibrate D6 stock solution
with a 50:50 methanol:water mixture.
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Sample Preparation (Solid-Phase Extraction)

To 100 pL of plasma sample, calibration standard, or QC sample, add 50 pL of the
Ciprofibrate D6 working solution (100 ng/mL) and vortex.

Add 200 pL of 0.1% formic acid in water and vortex.

Condition an SPE cartridge with 1 mL of methanol followed by 1 mL of water.

Load the plasma sample mixture onto the SPE cartridge.

Wash the cartridge with 1 mL of 5% methanol in water.

Elute the analyte and internal standard with 1 mL of methanol.

Evaporate the eluate to dryness under a stream of nitrogen at 40°C.

Reconstitute the residue in 100 pL of the mobile phase.

LC-MS/MS Conditions

Liquid Chromatography (LC) System: A high-performance liquid chromatography system.

Column: A C18 reversed-phase column (e.g., 50 x 2.1 mm, 1.8 um).

Mobile Phase:

o A:0.1% formic acid in water

o B: 0.1% formic acid in acetonitrile

Gradient Elution:

o 0-0.5 min: 30% B

o 0.5-2.5 min: 30-90% B

o 2.5-3.0 min: 90% B
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o 3.1-4.0 min: 30% B

e Flow Rate: 0.4 mL/min
« Injection Volume: 5 pL

e Mass Spectrometer: A triple quadrupole mass spectrometer with an electrospray ionization
(ESI) source in negative ion mode.

Mass Spectrometry Parameters

 lonization Mode: Electrospray lonization (ESI), Negative
e Multiple Reaction Monitoring (MRM) Transitions:

o Ciprofibrate: m/z 287.0 — 85.0

o Ciprofibrate D6: m/z 293.0 - 91.0

o Collision Energy and other parameters: Optimize for the specific instrument.

Data Analysis

The concentration of ciprofibrate in the samples is determined by calculating the peak area
ratio of the analyte to the internal standard and comparing it to the calibration curve.

Visualizing the Workflow

The following diagrams illustrate the key workflows in a bioanalytical method using
Ciprofibrate D6.
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Caption: Experimental workflow for Ciprofibrate quantification.
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Caption: Logical workflow for method development and validation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 1. Buy Ciprofibrate D6 (EVT-1533686) [evitachem.com]

e 2. caymanchem.com [caymanchem.com]

e 3. achemtek.com [achemtek.com]

e 4. calpaclab.com [calpaclab.com]

o 5. Ciprofibrate D6 | CAS No- NA | Simson Pharma Limited [simsonpharma.com]

 To cite this document: BenchChem. [Technical Guide: Ciprofibrate D6 for Advanced
Bioanalytical Applications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3415454+#ciprofibrate-d6-supplier-and-purity-
specifications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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